Cas no 1804129-70-1 (Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl-)

• Product Name: Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl-
• CAS No: 1804129-70-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD28348202
• CID: 5245690
• PubChem ID: 99802393
• Update Time: 2026-03-08

Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl-

• MDL： MFCD28348202
• Inchi： 1S/C10H13NO/c1-8-4-5-11-7-9(8)10-3-2-6-12-10/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： IFOJHFGHSRFDPD-UHFFFAOYSA-N
• SMILES： C1NCCC(C)=C1C1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl-

Introduction to Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl- (CAS No. 1804129-70-1)

Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl- (CAS No. 1804129-70-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its intricate molecular structure, which includes a furan ring and a tetrahydro pyridine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl- is C₁₂H₁₅N_O, and its molecular weight is approximately 193.25 g/mol. The compound is typically synthesized through a multi-step process involving the coupling of furan with a pyridine derivative followed by hydrogenation to form the tetrahydro pyridine ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, enhancing its accessibility for research purposes.

In terms of its physical properties, Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl- is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

The biological activity of Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl- has been extensively studied in recent years. One of the key areas of interest is its potential as a therapeutic agent for neurological disorders. Research has shown that this compound exhibits neuroprotective effects by modulating the activity of certain neurotransmitter systems and reducing oxidative stress in neuronal cells. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl- can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

Beyond its neuroprotective properties, Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl- has also shown promise as an anti-inflammatory agent. In vitro studies have revealed that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory activity makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl- has been investigated to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and is rapidly absorbed into the bloodstream following administration. The compound is metabolized primarily in the liver through cytochrome P450 enzymes and is excreted via urine and feces. These pharmacokinetic properties are favorable for its use as an orally administered drug.

In addition to its therapeutic potential, Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl- has been explored for its use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it useful for studying protein function and interactions. For example, it has been used as a tool to investigate the role of certain enzymes in metabolic pathways and signaling cascades.

The safety profile of Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl- has been evaluated through various toxicological studies. These studies have generally shown that it is well tolerated at therapeutic doses with minimal side effects. However, like any chemical compound used in medical applications, it is important to conduct thorough safety assessments before advancing to clinical trials.

In conclusion, Pyridine, 3-(2-furanyl)-1,2,5,6-tetrahydro-4-methyl- (CAS No. 1804129-70-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.